Cas no 1531720-25-8 (1-(3,3-dimethylbutyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,3-dimethylbutyl)-N-methylcyclopropan-1-amine
• CAS No: 1531720-25-8
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6263739
• PubChem ID: 83682072
• Update Time: 2025-05-23

1-(3,3-dimethylbutyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylbutyl)-N-methylcyclopropan-1-amine
• 1531720-25-8
• EN300-1834420

• Inchi： 1S/C10H21N/c1-9(2,3)5-6-10(11-4)7-8-10/h11H,5-8H2,1-4H3
• InChI Key： FALXBTXNJFXIJA-UHFFFAOYSA-N
• SMILES： N(C)C1(CCC(C)(C)C)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3,3-dimethylbutyl)-N-methylcyclopropan-1-amine

Introduction to 1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine (CAS No: 1531720-25-8)

1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine, commonly referred to by its CAS number 1531720-25-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of 1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine comprises a cyclopropane ring, which is known for its high ring strain and reactivity. This feature makes it an attractive candidate for exploring novel chemical reactions and designing innovative materials. The substituents attached to the cyclopropane ring—a 3,3-dimethylbutyl group and an N-methylamino group—contribute to the compound's stability and functionality.

Recent studies have highlighted the potential of CAS No: 1531720-25-8 in the field of medicinal chemistry. Researchers have investigated its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. The compound's ability to undergo various transformations, such as alkylation and cycloaddition reactions, has made it a valuable intermediate in organic synthesis.

In terms of synthesis, 1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. These methods leverage the inherent reactivity of the cyclopropane ring to achieve high yields and selectivity. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the demand for scalable production methods in both academic and industrial settings.

The application of CAS No: 1531720-25-8 extends beyond traditional chemical synthesis. It has been explored as a component in advanced materials, such as polymers and coatings, where its unique mechanical properties offer advantages over conventional materials. Additionally, its role in catalysis has been examined, with researchers investigating its potential as a ligand or catalyst in asymmetric synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine. Quantum mechanical calculations have revealed that the compound exhibits distinct electronic properties that could be harnessed for designing new chemical reactions or electronic materials.

In conclusion, CAS No: 1531720-25-8, or 1-(3,3-Dimethylbutyl)-N-Methylcyclopropan-1-Amine, stands out as a promising compound with diverse applications across multiple disciplines. Its unique structural features and reactivity continue to inspire innovative research directions, positioning it as a key player in the advancement of modern chemistry.